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Compound of Interest

Compound Name: Dicamba-13C6

Cat. No.: B6594488

Technical Guide: Dicamba-13C6

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Dicamba-13C6, a stable isotope-labeled
internal standard for the herbicide Dicamba. This document covers its fundamental properties,
analytical applications, and metabolic pathways, presenting data in a structured format for ease
of use by professionals in research and development.

Core Properties of Dicamba-13C6

Dicamba-13C6 is a synthetic, isotopically labeled form of Dicamba where six carbon atoms in
the phenyl ring are replaced with the Carbon-13 isotope. This labeling makes it an ideal internal
standard for quantitative analysis of Dicamba in various matrices, particularly in mass
spectrometry-based methods, as it co-elutes with the unlabeled analyte but is distinguishable
by its higher mass.

Quantitative Data Summary
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Property Value Citations

CAS Number 1173023-06-7 [LI21031[41511611 7]
Molecular Formula 13C6C2H6Cl203 [B1[4][5]1[6]1[7]
Molecular Weight 226.99 g/mol [L1213141151161 71
Synonyms 3,6-Dichloro-2-methoxybenzoic 1617

acid-(phenyl-13Ce)

Isotopic Purity

99 atom % 13C

[3]

Chemical Purity

298%

[2](3]

Form

Powder or in solution

[2](3]

Analytical Applications and Experimental Protocols

Dicamba-13C6 is primarily utilized as an internal standard in analytical methods for the

detection and quantification of Dicamba in environmental and biological samples.[8][9][10][11]

[12] Its use helps to correct for matrix effects and variations in sample preparation and

instrument response.[4][8] The most common analytical technique is Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).[4][8][10]

Representative Experimental Protocol: Quantification of Dicamba in Air Samples using LC-

MS/MS

This protocol is a synthesized representation of methodologies described in the cited literature.

1. Sample Preparation:

e Air samples are collected using polyurethane foam (PUF) air samplers.[10][12]

e The PUF samples are extracted with 30 mL of methanol.[7][12]

e A known amount of Dicamba-13C6 internal standard (e.g., from a 0.20 pg/mL solution) is
added to the methanol extract.[4][7]

e The samples are homogenized and the supernatant is concentrated.[7][12]
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e The extract is then evaporated to near dryness under a gentle stream of nitrogen at 50°C.[4]

e The residue is reconstituted in a final volume (e.g., 0.5 mL) of a solution such as 0.1% formic
acid in 95:5 (v/v) water:methanol.[4]

2. LC-MS/MS Analysis:

o Chromatographic Separation: An aliquot of the reconstituted sample is injected into a liquid
chromatograph. Separation is typically achieved using a C18 or a specialized column for
polar compounds.[7][11]

» Mobile Phase: A common mobile phase consists of a gradient of 0.1% formic acid in water
and 0.1% formic acid in acetonitrile.[7]

e Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass
spectrometer operating in negative electrospray ionization (ESI-) mode.[4]

e Quantification: The quantification of Dicamba is performed by comparing the peak area ratio
of the unlabeled Dicamba to the 3Ce-labeled internal standard against a calibration curve.[4]

Workflow for Dicamba Analysis
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Caption: Experimental workflow for Dicamba quantification.

Metabolism of Dicamba

Dicamba is metabolized in the environment and in biological systems. In plants, metabolism is
a key factor in determining tolerance or susceptibility.[2][3] In soil and water, microbial
degradation is the primary pathway for its dissipation.[1][5] The major metabolites of concern
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are 5-hydroxy Dicamba and 3,6-dichlorosalicylic acid (DCSA).[6][11] DCSA is a major
degradate in the environment and is more persistent than the parent Dicamba.[6][11]

Metabolic Pathway of Dicamba
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://hh-ra.org/wp-content/uploads/2020/12/Soltani-Off-target-movement-assessment-of-dica.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465465/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7465465/
https://www.cambridge.org/core/journals/weed-technology/article/abs/use-of-low-tunnels-to-describe-effects-of-herbicide-adjuvant-and-target-surface-on-dicamba-volatility/BA5D3B8325547406BD1AA6C661203D47
https://www.cambridge.org/core/journals/weed-technology/article/abs/use-of-low-tunnels-to-describe-effects-of-herbicide-adjuvant-and-target-surface-on-dicamba-volatility/BA5D3B8325547406BD1AA6C661203D47
https://acs.digitellinc.com/p/s/long-term-analytical-performance-of-methods-to-quantify-dicamba-off-target-movement-543072
https://acs.digitellinc.com/p/s/long-term-analytical-performance-of-methods-to-quantify-dicamba-off-target-movement-543072
https://www.chromatographytoday.com/article/bioanalytical/40/sciex/the-detection-and-quantification-of-dicamba-and-acid-herbicides-in-agricultural-samples/2755/download
https://www.researchgate.net/publication/338953080_Off-Target_Movement_Assessment_of_Dicamba_in_North_America
https://www.benchchem.com/product/b6594488#dicamba-13c6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b6594488#dicamba-13c6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b6594488#dicamba-13c6-cas-number-and-molecular-weight
https://www.benchchem.com/product/b6594488#dicamba-13c6-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6594488?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

